2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H13ClN4O2S/c1-10-3-2-4-12(7-10)18-14(22)9-24-15-19-13-6-5-11(17)8-21(13)16(23)20-15/h2-8H,9H2,1H3,(H,18,22)
• InChI Key: ZYMLBNCFMPMKAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=O)N3C=C(C=CC3=N2)Cl
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol

Description

2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C16H13ClN4O2S and its molecular weight is 360.82. The purity is usually 95%.
BenchChem offers high-quality 2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One area of application involves the synthesis of pyrido[2,3-b][1,4]oxazin-2-ones, which are prepared through a one-pot annulation of N-substituted-2-chloroacetamides, showcasing the compound's utility in creating complex heterocyclic structures. This process features a Smiles rearrangement and subsequent cyclization, underlining the compound's role in facilitating intricate synthetic pathways (Cho et al., 2003).

Antimicrobial Screening

Another significant application is in the synthesis and structural elucidation of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives. These compounds have been synthesized and screened for their in-vitro antibacterial, antifungal, and anti-tuberculosis activities. This research highlights the potential of such compounds in developing new antimicrobial agents, with the structure of synthesized compounds being characterized using various spectroscopic methods and their biological activities evaluated against a range of pathogens (Mahyavanshi et al., 2011).

Antimalarial and COVID-19 Research

Additionally, the compound has been implicated in the theoretical investigation of antimalarial sulfonamides as potential COVID-19 drugs. This research includes computational calculations and molecular docking studies, suggesting the versatility of such compounds in addressing various global health challenges. The study evaluates the reactivity of N-(phenylsulfonyl)acetamide derivatives, exploring their antimalarial activity and ADMET properties. This research underscores the compound's potential in the development of new therapeutic agents against infectious diseases (Fahim & Ismael, 2021).